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Available Physical Property Data

The table below summarizes the key physical and thermodynamic properties of 1,12-Dodecanediamine

found in the search results. Please note that these are not direct mechanical properties like tensile strength or

modulus [1] [2].

Property Value Unit Source / Notes

Molecular Formula C₁₂H₂₈N₂ - [1]

Molecular Weight 200.3641 g/mol [1]

Melting Point 391.52 K (approx. 118.4

°C)

Joback Calculated Property

[2]

Boiling Point 619.02 K (approx. 345.9

°C)

Joback Calculated Property

[2]

Critical Temperature 799.85 K Joback Calculated Property

[2]

Critical Pressure 2010.00 kPa Critical Property [2]
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Property Value Unit Source / Notes

Standard Enthalpy of
Vaporization

63.59 kJ/mol Joback Calculated Property
[2]

Suggested Experimental Pathways

Since direct data is unavailable, here are practical steps you can take to obtain the mechanical properties of

1,12-Dodecanediamine:

Consult Specialized Databases: Search in-depth scientific databases such as SciFinder, Reaxys,

or Springer Materials, which often contain more comprehensive property data than general web
searches.

Refer to Supplier Data Sheets: Chemical suppliers that produce 1,12-Dodecanediamine (e.g., TCI
Chemicals, Sigma-Aldrich) often provide detailed technical data sheets including purity, melting point,

and sometimes other physical characteristics.
Review Polymer Literature: As a monomer, its mechanical properties are most relevant within

polymers. Search for studies on Nylon-12, which is derived from its lactam counterpart, or specific
polyamides and polyesteramides synthesized from 1,12-Dodecanediamine [3].

Proposed Workflow for Property Characterization

The following diagram outlines a generalized experimental workflow for characterizing the mechanical

properties of a chemical compound like 1,12-Dodecanediamine, which you could use as a reference for

your own testing protocols.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.chemeo.com/cid/43-577-4/1-12-Dodecanediamine
https://www.smolecule.com/products/s536530?utm_src=pdf-body
https://www.smolecule.com/products/s536530?utm_src=pdf-body
https://www.smolecule.com/products/s536530?utm_src=pdf-body
https://www.nature.com/articles/s41529-025-00612-8
https://www.smolecule.com/products/s536530?utm_src=pdf-body
https://www.smolecule.com/products/s536530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Compound of Interest

Sample Preparation

Purification
(e.g., recrystallization)

Thermal Analysis

Differential Scanning
Calorimetry (DSC)

Mechanical Testing

Dynamic Mechanical
Analysis (DMA)

Form Specimen
(film, fiber, pellet)

Thermogravimetric
Analysis (TGA)

Tensile/Compression
Testing

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s536530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Data Analysis & Reporting

Compare with
Alternative Materials

End: Property Database

Publish in
Comparison Guide

Click to download full resolution via product page

Experimental Workflow for Characterizing Polymer Monomers

How to Proceed

To build your comparison guide, I recommend:

Shifting Focus to Polymer Properties: The most valuable application of 1,12-Dodecanediamine is

as a building block for high-performance materials like polyamide plastics [3]. Research the
mechanical properties of the resulting polymers (e.g., Nylon-12) for a more practical comparison.

Broadening the Search Scope: Look for scientific articles that specifically use 1,12-
Dodecanediamine as a monomer and report on the mechanical performance (tensile strength,

Young's modulus, elongation at break) of the synthesized material.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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